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Compound of Interest

Compound Name: waixenicin A

Cat. No.: B10773725 Get Quote

For Immediate Release

A comprehensive analysis of the marine-derived compound waixenicin A reveals its highly

potent and selective inhibitory effects on the Transient Receptor Potential Melastatin 7

(TRPM7) ion channel, a key regulator of cellular magnesium homeostasis and a promising

therapeutic target in oncology and neurology. This guide provides a comparative overview of

waixenicin A's activity on TRPM7 and other related ion channels, supported by quantitative

data and detailed experimental protocols.

Comparative Analysis of Ion Channel Inhibition
Waixenicin A demonstrates remarkable selectivity for the TRPM7 channel.

Electrophysiological and fluorescence-based assays have established its potent inhibitory

activity in the nanomolar range. In stark contrast, waixenicin A shows minimal to no effect on

other members of the TRP superfamily and related ion channels, even at micromolar

concentrations.
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Ion Channel Compound
Concentrati
on

% Inhibition
/ IC50

Cell Type Reference

TRPM7 Waixenicin A 16 nM IC50 HEK293 [1][2]

TRPM2 Waixenicin A 10 µM
No significant

effect
HEK293 [3][4][5]

TRPM4 Waixenicin A 10 µM
No significant

effect
HEK293 [3][4][5]

TRPM6 Waixenicin A 10 µM
No significant

effect
Not specified [1][3][4][5]

CRAC Waixenicin A 10 µM
No significant

effect
RBL-1 [3]

TRPA1 Waixenicin A Not Reported Not Reported Not Reported

TRPV1 Waixenicin A Not Reported Not Reported Not Reported

Table 1: Comparative inhibitory effects of Waixenicin A on various ion channels. Data

compiled from published studies. "No significant effect" indicates that the compound did not

produce a statistically significant inhibition at the tested concentration.

Mechanism of Action: A Magnesium-Dependent
Intracellular Blockade
Waixenicin A exerts its inhibitory effect on TRPM7 through a unique intracellular mechanism

that is dependent on the presence of magnesium ions (Mg²⁺).[3][4][5] The compound's potency

is significantly enhanced in the presence of intracellular Mg²⁺, suggesting a synergistic

interaction with the ion at a binding site within the channel protein.[3] This mode of action

distinguishes it from many other ion channel blockers that typically act on the extracellular side

of the channel pore.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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